Cas no 3899-93-2 (4-Aminophenyl 4-methylbenzenesulfonate)

• Product Name: 4-Aminophenyl 4-methylbenzenesulfonate
• CAS No: 3899-93-2
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 303696
• Update Time: 2024-03-01

4-Aminophenyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Phenol,4-amino-, 1-(4-methylbenzenesulfonate)
• 4-(4-Toluenesulfonyloxy)aniline
• 4-Aminophenyl tosylate
• 4-Methylbenzenesulfonic acid4-aminophenyl ester
• Phenol, p-amino-, p-toluenesulfonate (ester) (7CI,8CI)
• Phenol,4-amino-, 4-methylbenzenesulfonate (ester) (9CI)
• p-Toluenesulfonic acid p-aminophenyl ester
• 4-Aminophenyl 4-methylbenzenesulfonate
• Toluene-4-sulfonic acid 4-amino-phenyl ester
• CUDKLDVRGQPLQK-UHFFFAOYSA-N
• STL377283
• BBL028421
• 4-Aminophenyl 4-methylbenzenesulfonate #
• 4-aminophenyl 4-methylbenzene-1-sulfonate
• H3113
• J3.538.800A
• 4-Methylbenzenesulfonic acid 4-aminophenyl ester

• Inchi： 1S/C13H13NO3S/c1-10-2-8-13(9-3-10)18(15,16)17-12-6-4-11(14)5-7-12/h2-9H,14H2,1H3
• InChI Key： CUDKLDVRGQPLQK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1C=CC(=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• XLogP3: 2.7
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters